3-(3-methoxybenzyl)-2H-1,3-benzothiazine-2,4(3H)-dione

• IUPAC Name: 3-[(3-methoxyphenyl)methyl]-1,3-benzothiazine-2,4-dione
• InChI: InChI=1S/C16H13NO3S/c1-20-12-6-4-5-11(9-12)10-17-15(18)13-7-2-3-8-14(13)21-16(17)19/h2-9H,10H2,1H3
• InChI Key: GNXLITJOEDQHEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C(=O)C3=CC=CC=C3SC2=O
• Molecular Formula: C16H13NO3S
• Molecular Weight: 299.3 g/mol

Description

The compound is a derivative of benzothiazine, which is a type of organic compound. It has a methoxybenzyl group attached to it. Methoxybenzyl is a common functional group in organic chemistry, consisting of a benzyl group, to which a methoxy group is attached.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through various organic reactions. For example, methoxybenzyl alcohol was synthesized using maltase from Saccharomyces cerevisiae as a catalyst.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the benzothiazine ring and the methoxybenzyl group. Unfortunately, specific structural data for this compound is not available.

Scientific Research Applications

Synthetic Strategies and Biological Activities

Synthetic Strategies and Chemical Properties :Benzothiazines are a significant class of heterocyclic compounds, offering a scaffold for various synthetic strategies and possessing distinct chemical properties. Synthetic chemists have developed numerous methods for synthesizing benzothiazine analogues, demonstrating their wide range of activities through different mechanisms. These efforts enable a systematic analysis of the structure-activity relationship among benzothiazine derivatives, highlighting their potential in regulating various types of cancer and other diseases (Rai et al., 2017; Mir et al., 2020).

Biological Activities :Benzothiazines and their derivatives are known for their diverse therapeutic activities, including anti-HIV, anti-inflammatory, anti-microbial, and neuroprotective effects. The exploration of novel benzothiazine derivatives continues to be a promising area for developing therapeutically active agents. The modification of the benzothiazine core structure has led to compounds with significant biological activities, suggesting the importance of this scaffold in medicinal chemistry (Rajiv et al., 2017).

Therapeutic Applications and Drug Development

Anticancer and Antimicrobial Potential :The benzothiazine scaffold has been identified as a key structure in the development of new chemotherapeutics. Structural modifications of this core have led to the discovery of compounds with potential as anticancer and antimicrobial agents. This highlights the ongoing interest in benzothiazines for drug development and the search for new therapeutic agents with improved efficacy and specificity (Ahmed et al., 2015).

Mechanism of Action

Target of Action

Related compounds have been shown to interact with various receptors and enzymes, influencing cellular processes

Biochemical Pathways

Related compounds have been shown to influence various biochemical pathways, leading to downstream effects on cellular processes .

Result of Action

Related compounds have been shown to have various effects at the molecular and cellular levels .

Action Environment

The action, efficacy, and stability of 3-(3-methoxybenzyl)-2H-1,3-benzothiazine-2,4(3H)-dione can be influenced by various environmental factors . These could include the presence of other compounds, the pH of the environment, temperature, and other factors.